Cas no 1909308-77-5 (4-(3-aminophenoxy)azetidin-2-one)

4-(3-Aminophenoxy)azetidin-2-one is a specialized azetidinone derivative featuring both an aminophenoxy substituent and a β-lactam ring. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its structural versatility, serving as a key intermediate for the development of β-lactam-based scaffolds. The presence of the 3-aminophenoxy group enhances its reactivity, enabling selective functionalization for applications in medicinal chemistry, such as the synthesis of bioactive molecules or enzyme inhibitors. The β-lactam core offers potential for further derivatization, making it valuable for exploring novel pharmacophores. Its well-defined structure ensures reproducibility in synthetic pathways, supporting research in drug discovery and heterocyclic chemistry.
4-(3-aminophenoxy)azetidin-2-one structure
1909308-77-5 structure
Product Name:4-(3-aminophenoxy)azetidin-2-one
CAS No:1909308-77-5
MF:C9H10N2O2
MW:178.187901973724
MDL:MFCD29762780
CID:4628552
PubChem ID:121553388
Update Time:2025-06-29

4-(3-aminophenoxy)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Azetidinone, 4-(3-aminophenoxy)-
    • 4-(3-aminophenoxy)azetidin-2-one
    • MDL: MFCD29762780
    • Inchi: 1S/C9H10N2O2/c10-6-2-1-3-7(4-6)13-9-5-8(12)11-9/h1-4,9H,5,10H2,(H,11,12)
    • InChI Key: AFCFQQHSCJFJPI-UHFFFAOYSA-N
    • SMILES: N1C(OC2=CC=CC(N)=C2)CC1=O

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Additional information on 4-(3-aminophenoxy)azetidin-2-one

4-(3-Aminophenoxy)Azetidin-2-One: A Comprehensive Overview

4-(3-Aminophenoxy)Azetidin-2-One, also known by its CAS number 1909308-77-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure combining an azetidinone ring and a phenol derivative, has garnered attention due to its potential applications in drug design and development. Recent studies have highlighted its role in various biological pathways, making it a subject of extensive research.

The chemical structure of 4-(3-Aminophenoxy)Azetidin-2-One is characterized by a four-membered azetidine ring fused with a ketone group, which contributes to its stability and reactivity. The presence of the amino group on the phenyl ring introduces additional functional diversity, enabling this compound to participate in a wide range of chemical reactions. Researchers have explored its ability to act as a precursor in the synthesis of more complex molecules, particularly in the context of medicinal chemistry.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic properties and reactivity of 1909308-77-5. Studies utilizing density functional theory (DFT) have revealed that the compound exhibits favorable electronic characteristics, making it suitable for interactions with biological targets such as enzymes and receptors. These findings have implications for its potential use in designing bioactive molecules with specific therapeutic effects.

In terms of synthesis, 4-(3-Aminophenoxy)Azetidin-2-One can be prepared through various routes, including nucleophilic substitution and cyclization reactions. One notable method involves the reaction of 3-aminophenol with an appropriate electrophile under controlled conditions to form the azetidinone ring. This approach has been optimized to achieve high yields and purity, ensuring that the compound is readily available for further research and development.

The pharmacological properties of 1909308-77-5 have been investigated in several recent studies. Preclinical data suggest that this compound may possess anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic purposes. Additionally, its ability to modulate cellular signaling pathways has been explored, offering insights into its potential role in treating conditions such as neurodegenerative diseases and cancer.

One area where 4-(3-Aminophenoxy)Azetidin-2-One has shown particular promise is in drug delivery systems. Its structural features make it an ideal candidate for conjugation with other bioactive molecules, enhancing their solubility and bioavailability. Researchers have also explored its use as a prodrug component, where it serves as a carrier for active pharmaceutical ingredients (APIs), releasing them at specific sites within the body.

Furthermore, the environmental impact of 1909308-77-5 has been evaluated to ensure its safe handling and disposal. Studies indicate that it undergoes efficient biodegradation under aerobic conditions, minimizing its ecological footprint. This information is crucial for industries involved in its production and application.

In conclusion, 4-(3-Aminophenoxy)Azetidin-2-One (CAS No: 1909308-77-5) is a versatile compound with a wealth of applications across multiple disciplines. Its unique chemical properties, combined with recent research findings, underscore its potential as a valuable tool in drug discovery and development. As ongoing studies continue to uncover new insights into its functionality, this compound is poised to play an increasingly important role in advancing modern medicine.

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